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A Note on the Term "CLAmP": Initial literature searches did not identify a specific, recognized

technique or protocol referred to as "CLAmP" in the context of patch-clamp electrophysiology.

It is possible that this is a lab-specific acronym or a novel, not-yet-published technique. In order

to provide a valuable and actionable resource, these application notes will focus on a highly

relevant and powerful application of patch-clamp electrophysiology: Chemogenetics-Enabled

Patch-Clamp Electrophysiology. This technique allows for the precise control of neuronal

activity through ligand-activated receptors, a topic of significant interest to researchers,

scientists, and drug development professionals.

Introduction to Chemogenetics-Enabled Patch-Clamp
Electrophysiology
Chemogenetics is a technique that allows for the remote control of cell signaling, most notably

in neurons.[1][2] This is achieved by introducing genetically engineered receptors, known as

Designer Receptors Exclusively Activated by Designer Drugs (DREADDs), into a target cell

population.[3][4] These receptors are unresponsive to endogenous ligands and are specifically

activated by synthetic small molecules, such as Clozapine-N-Oxide (CNO) or
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Deschloroclozapine (DCZ).[5][6] By coupling these DREADDs to specific G-protein signaling

pathways (Gq, Gi, or Gs), researchers can selectively activate or inhibit neuronal activity.[2][5]

Patch-clamp electrophysiology is the gold-standard method for studying the electrical

properties of individual neurons with high fidelity.[7] When combined with chemogenetics, it

becomes a powerful tool to:

Functionally validate the expression and effect of DREADDs in specific neuronal populations.

[8]

Dissect the downstream effects of activating specific signaling pathways on ion channel

function and neuronal excitability.

Mimic the effects of neuromodulators with high temporal and spatial precision.

Investigate the role of specific neuronal populations in circuit function and behavior.

These application notes provide an overview of the principles, protocols, and expected

outcomes of using chemogenetics in conjunction with patch-clamp electrophysiology.

Signaling Pathways
The most commonly used DREADDs modulate neuronal activity via Gq, Gi, or Gs signaling

pathways.

Gq-DREADDs (e.g., hM3Dq): Activation of Gq-coupled DREADDs stimulates phospholipase

C (PLC), which in turn leads to the production of inositol triphosphate (IP3) and

diacylglycerol (DAG).[9] This cascade results in the release of intracellular calcium and the

activation of protein kinase C (PKC), generally leading to neuronal depolarization and

increased firing.[2][9]

Gi-DREADDs (e.g., hM4Di): Activation of Gi-coupled DREADDs inhibits adenylyl cyclase,

leading to a decrease in intracellular cyclic AMP (cAMP) levels.[2][9] This can lead to the

opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, resulting in

hyperpolarization and neuronal silencing.[6]
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Gs-DREADDs (e.g., GsD): Activation of Gs-coupled DREADDs stimulates adenylyl cyclase,

leading to an increase in intracellular cAMP levels and activation of protein kinase A (PKA).

[9] This can modulate the activity of various ion channels, often leading to an increase in

neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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